Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate

Specification

• CAS No.: 916792-95-5
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: ethyl 2-(1-methylimidazol-4-yl)acetate
• Standard InChI: InChI=1S/C8H12N2O2/c1-3-12-8(11)4-7-5-10(2)6-9-7/h5-6H,3-4H2,1-2H3
• Standard InChI Key: ZWILSHXSICOQDH-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CN(C=N1)C
• Canonical SMILES: CCOC(=O)CC1=CN(C=N1)C

Introduction

Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate is a chemical compound with the CAS number 916792-95-5. It is a derivative of imidazole, a five-membered aromatic ring containing two nitrogen atoms. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and properties.

Safety Information

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed)

• Precautionary Statements: P280 (Wear protective gloves/eye protection), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing)

Synthesis and Applications

Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate can be synthesized through various organic chemistry methods, often involving the reaction of imidazole derivatives with ethyl acetate or similar esters. This compound is potentially useful in pharmaceutical research due to its imidazole ring, which is a common motif in many biologically active molecules.

Table 2: Safety Information

Hazard Statement	Precautionary Statement
H302 (Harmful if swallowed)	P280 (Wear protective gloves/eye protection)
	P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing)